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molecular formula C15H21N5 B8512758 Cyclohexyl-[6-(3,5-dimethyl-pyrazol-1-yl)-pyrazin-2-yl]-amine

Cyclohexyl-[6-(3,5-dimethyl-pyrazol-1-yl)-pyrazin-2-yl]-amine

Cat. No. B8512758
M. Wt: 271.36 g/mol
InChI Key: IZFCSSKRRHCXSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08415358B2

Procedure details

Was prepared according to Example 3 from (6-chloro-pyrazin-2-yl)-cyclohexylamine and 3,5-dimethylpyrazole.
Name
(6-chloro-pyrazin-2-yl)-cyclohexylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,5-dimethylpyrazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Cyclohexyl-[6-(3,5-dimethyl-pyrazol-1-yl)-pyrazin-2-yl]-amine

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[C:6]([NH:8][CH:9]2[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]2)[CH:5]=[N:4][CH:3]=1.[CH3:15][C:16]1[CH:20]=[C:19]([CH3:21])[NH:18][N:17]=1>>[CH:9]1([NH:8][C:6]2[CH:5]=[N:4][CH:3]=[C:2]([N:17]3[C:16]([CH3:15])=[CH:20][C:19]([CH3:21])=[N:18]3)[N:7]=2)[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1

Inputs

Step One
Name
(6-chloro-pyrazin-2-yl)-cyclohexylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CN=CC(=N1)NC1CCCCC1
Step Two
Name
3,5-dimethylpyrazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=NNC(=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Was prepared

Outcomes

Product
Name
Cyclohexyl-[6-(3,5-dimethyl-pyrazol-1-yl)-pyrazin-2-yl]-amine
Type
Smiles
C1(CCCCC1)NC1=NC(=CN=C1)N1N=C(C=C1C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.